Cas no 1797080-01-3 (1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine)

• Product Name: 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine
• CAS No: 1797080-01-3
• MF: C₁₈H₁₉F₂NO₅S₂
• MW: 431.473969697952
• CID: 5369994
• Update Time: 2025-05-19

1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Fluoro-4-methoxyphenyl)sulfonyl]-3-[(4-fluorophenyl)sulfonyl]piperidine
• 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine

• Inchi： 1S/C18H19F2NO5S2/c1-26-18-9-8-15(11-17(18)20)28(24,25)21-10-2-3-16(12-21)27(22,23)14-6-4-13(19)5-7-14/h4-9,11,16H,2-3,10,12H2,1H3
• InChI Key： FMGMKPFDSTYWCZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C(F)=C2)(=O)=O)CCCC(S(C2=CC=C(F)C=C2)(=O)=O)C1

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.3±65.0 °C(Predicted)
• pka: -7.48±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine

1-(3-Fluoro-4-Methoxybenzenesulfonyl)-3-(4-Fluorobenzenesulfonyl)Piperidine: A Comprehensive Overview

The compound 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine (CAS No. 1797080-01-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are known for their versatility in medicinal chemistry due to their ability to form hydrogen bonds and their rigid structure. The molecule incorporates two sulfonyl groups, one attached to a 3-fluoro-4-methoxybenzene ring and the other to a 4-fluorobenzene ring, making it a unique example of a bis-sulfonated piperidine derivative.

The synthesis of 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules, reducing the number of steps and improving the overall yield. The use of microwave-assisted synthesis has also been reported in some studies, further highlighting the potential for scalable production of this compound.

One of the most promising applications of this compound lies in its potential as a bioisostere in drug design. Piperidine derivatives are often used as scaffolds for developing bioactive molecules due to their ability to mimic the properties of natural products. The presence of fluorine atoms in both sulfonyl groups introduces additional electronic effects, which can enhance the compound's binding affinity to target proteins. Recent studies have demonstrated that 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine exhibits moderate inhibitory activity against certain kinases, making it a valuable lead compound for further optimization.

The structural features of this compound also make it an interesting candidate for prodrug design. The sulfonyl groups can act as leaving groups under specific physiological conditions, enabling controlled drug release. This property has been exploited in recent research to develop prodrugs with improved pharmacokinetic profiles. For instance, studies have shown that incorporating such sulfonylated piperidines into prodrug frameworks can enhance drug stability and reduce systemic toxicity.

In terms of therapeutic applications, this compound has shown potential in the treatment of inflammatory diseases and cancer. The methoxy group on one sulfonyl ring contributes to increased lipophilicity, which is crucial for crossing biological membranes. Fluorine substitution further modulates the molecule's solubility and permeability, making it more amenable for systemic delivery. Recent preclinical studies have highlighted its anti-inflammatory effects through modulation of NF-kB signaling pathways, suggesting its potential as an anti-inflammatory agent.

The development of 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine also underscores the importance of computational chemistry in modern drug discovery. Advanced molecular modeling techniques have been employed to predict the binding modes and interactions of this compound with various biological targets. These insights have guided subsequent experimental studies, leading to a deeper understanding of its mechanism of action.

Moreover, the synthesis and characterization of this compound have contributed significantly to our understanding of sulfonamide chemistry. The stability and reactivity of sulfonamides under different reaction conditions have been extensively studied, providing valuable insights for designing similar compounds with tailored properties. Recent research has also explored the use of green chemistry principles in synthesizing such molecules, reducing environmental impact while maintaining high yields.

In conclusion, 1-(3-fluoro-4-methoxybenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)piperidine (CAS No. 1797080-01-3) represents a cutting-edge advancement in organic chemistry with diverse applications across medicinal chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to pave the way for innovative solutions in drug discovery and beyond.